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Compound of Interest

Compound Name: N-Nitrosoanatabine-d4

CAS No.: 1020719-69-0

Cat. No.: B562027

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
The Certificate of Analysis (CoA) is a critical document that accompanies chemical reference

standards, providing assurance of a product's identity, purity, and quality. For researchers,

scientists, and professionals in drug development, a thorough understanding of the data

presented in a CoA is paramount for ensuring the accuracy and validity of experimental results.

This in-depth technical guide provides a detailed interpretation of a typical Certificate of

Analysis for N-Nitrosoanatabine-d4, a deuterated analogue of the tobacco-specific

nitrosamine, N-Nitrosoanatabine. This guide will summarize the quantitative data, detail the

experimental protocols for key analytical tests, and provide a visual representation of the

quality control workflow.

Understanding the Certificate of Analysis Structure
A Certificate of Analysis for a chemical standard like N-Nitrosoanatabine-d4 is typically

organized into several key sections. These sections provide a comprehensive overview of the

product's specifications and the results of its quality control testing.
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Key Sections of a CoA:

Product Information: This section includes the product name, catalog number, lot number,

chemical formula, and molecular weight.

Physical Properties: Details such as appearance, and solubility are provided here.

Analytical Data: This is the core of the CoA, presenting the results of various analytical tests

performed to confirm the identity, purity, and quality of the compound.

Storage and Handling: Recommendations for the proper storage conditions to maintain the

integrity of the standard.

Quantitative Data Summary
The analytical data section of the CoA contains critical quantitative information that attests to

the quality of the N-Nitrosoanatabine-d4 standard. This data is summarized below in a

structured format for clarity and ease of comparison.

Test Parameter Specification Result Methodology

Appearance Off-White Solid Conforms Visual Inspection

¹H-NMR Conforms to Structure Conforms
Nuclear Magnetic

Resonance

HPLC Purity ≥98% 99.5%
High-Performance

Liquid Chrom.

Mass Spectrometry Conforms to Structure Conforms
Mass Spectrometry

(MS)

Isotopic Purity (d4) ≥99% 99.6%
Mass Spectrometry

(MS)

Isotopic Distribution Report Results
d4=99.6%, d3=0.3%,

d0-d2<0.1%

Mass Spectrometry

(MS)
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Detailed Experimental Protocols
To fully comprehend the data presented in the CoA, it is essential to understand the

methodologies used to generate that data. Below are detailed protocols for the key analytical

experiments performed on N-Nitrosoanatabine-d4.

High-Performance Liquid Chromatography (HPLC) for
Purity Determination
High-Performance Liquid Chromatography (HPLC) is a cornerstone technique for assessing

the purity of chemical compounds. It separates components in a mixture based on their

differential interactions with a stationary phase and a mobile phase.

Protocol:

Instrumentation: A standard HPLC system equipped with a UV detector.

Column: C18 reversed-phase column (e.g., 4.6 mm x 250 mm, 5 µm particle size).

Mobile Phase: A gradient elution is typically employed.

Solvent A: Water with 0.1% formic acid.

Solvent B: Acetonitrile with 0.1% formic acid.

Gradient Program:

0-5 min: 95% A, 5% B

5-25 min: Linear gradient to 5% A, 95% B

25-30 min: Hold at 5% A, 95% B

30.1-35 min: Return to 95% A, 5% B

Flow Rate: 1.0 mL/min.

Injection Volume: 10 µL.
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Column Temperature: 30 °C.

Detection: UV at 254 nm.

Sample Preparation: A stock solution of N-Nitrosoanatabine-d4 is prepared in methanol at a

concentration of 1 mg/mL. This is then diluted with the initial mobile phase composition to a

working concentration of approximately 0.1 mg/mL.

Data Analysis: The purity is calculated based on the area percentage of the main peak

relative to the total peak area in the chromatogram.

Nuclear Magnetic Resonance (NMR) Spectroscopy for
Structural Confirmation
Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful analytical technique used to

determine the molecular structure of a compound. For N-Nitrosoanatabine-d4, ¹H-NMR is

used to confirm that the chemical structure is consistent with the expected molecule.

Protocol:

Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or 500 MHz).

Solvent: Deuterated chloroform (CDCl₃) or Deuterated Methanol (CD₃OD).

Sample Preparation: Approximately 5-10 mg of the N-Nitrosoanatabine-d4 standard is

dissolved in about 0.7 mL of the deuterated solvent in an NMR tube.

Acquisition Parameters:

Pulse Program: A standard single-pulse experiment (zg30 or similar).

Number of Scans: 16 to 64 scans are typically acquired to ensure a good signal-to-noise

ratio.

Relaxation Delay: 1-2 seconds.

Acquisition Time: 3-4 seconds.
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Data Analysis: The resulting ¹H-NMR spectrum is processed (Fourier transformation,

phasing, and baseline correction). The chemical shifts, signal integrations, and coupling

patterns are then compared to the known spectrum of N-Nitrosoanatabine to confirm the

structural integrity. The reduction in signal intensity at specific positions confirms the

deuterium labeling.

Mass Spectrometry (MS) for Structural Confirmation and
Isotopic Purity
Mass spectrometry is employed for two critical assessments: confirming the molecular weight

of the compound and determining its isotopic purity.[1] High-resolution mass spectrometry

(HRMS) is particularly useful for these purposes.[2]

Protocol:

Instrumentation: A high-resolution mass spectrometer, such as a Time-of-Flight (TOF) or

Orbitrap mass analyzer, coupled to a liquid chromatography system (LC-MS).

Ionization Source: Electrospray Ionization (ESI) in positive ion mode is commonly used.

LC Conditions (for LC-MS):

Column: A short C18 column (e.g., 2.1 mm x 50 mm, 1.8 µm particle size).

Mobile Phase: A simple isocratic or rapid gradient elution with water and acetonitrile, both

containing 0.1% formic acid.

MS Parameters:

Mass Range: A scan range that includes the expected m/z of the protonated molecule

[M+H]⁺ (for N-Nitrosoanatabine-d4, this is approximately 194.14).

Resolution: Set to a high resolving power (e.g., > 60,000) to accurately measure the mass

and resolve the isotopic peaks.[2]

Sample Preparation: The sample is prepared as a dilute solution (e.g., 1-10 µg/mL) in an

appropriate solvent like methanol or acetonitrile.
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Data Analysis:

Structural Confirmation: The accurate mass of the molecular ion is measured and

compared to the theoretical exact mass of N-Nitrosoanatabine-d4.

Isotopic Purity: The relative intensities of the ion signals corresponding to the different

isotopologues (d0, d1, d2, d3, and d4) are measured. The isotopic purity is calculated as

the percentage of the d4 isotopologue relative to the sum of all isotopologues.

Visualizing the Quality Control Workflow
The generation of a Certificate of Analysis is the final step in a rigorous quality control process.

The following diagram, created using the DOT language, illustrates the typical workflow for a

chemical reference standard like N-Nitrosoanatabine-d4.
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A flowchart illustrating the quality control workflow for a chemical reference standard.
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Conclusion
The Certificate of Analysis for N-Nitrosoanatabine-d4 is a comprehensive document that

provides researchers with the necessary information to confidently use this standard in their

studies. By understanding the data presented and the rigorous analytical methods used to

obtain it, scientists can ensure the quality and reliability of their research. This guide serves as

a detailed resource for interpreting the critical information contained within the CoA, thereby

supporting the integrity of scientific and drug development endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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